Cas no 1261759-62-9 (4-Fluoro-3-hydroxymandelic acid)

• Product Name: 4-Fluoro-3-hydroxymandelic acid
• CAS No: 1261759-62-9
• MF: C₈H₇FO₄
• MW: 186.137186288834
• CID: 4962957
• Update Time: 2025-05-19

4-Fluoro-3-hydroxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-hydroxymandelic acid

• Inchi： 1S/C8H7FO4/c9-5-2-1-4(3-6(5)10)7(11)8(12)13/h1-3,7,10-11H,(H,12,13)
• InChI Key： IKINDPXMRQFTNS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1O)C(C(=O)O)O

Computed Properties

• Exact Mass: 186.03283686 g/mol
• Monoisotopic Mass: 186.03283686 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 77.8
• Molecular Weight: 186.14

Additional information on 4-Fluoro-3-hydroxymandelic acid

Research Brief on 4-Fluoro-3-hydroxymandelic Acid (CAS: 1261759-62-9): Recent Advances and Applications

4-Fluoro-3-hydroxymandelic acid (CAS: 1261759-62-9) is a fluorinated derivative of hydroxymandelic acid, a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in probing enzymatic mechanisms. This research brief consolidates the latest findings on this compound, focusing on its synthetic applications, biochemical relevance, and therapeutic potential.

One of the most notable advancements in the study of 4-Fluoro-3-hydroxymandelic acid is its application in the development of enzyme inhibitors. Researchers have utilized this compound to investigate the catalytic mechanisms of hydroxymandelate synthase (HMS), an enzyme involved in the biosynthesis of aromatic amino acids. The fluorine substitution at the 4-position provides a unique probe for studying enzyme-substrate interactions, offering insights into the steric and electronic effects that govern catalysis. Recent publications in journals such as Journal of Medicinal Chemistry and ACS Chemical Biology have detailed these findings, emphasizing the compound's utility in mechanistic enzymology.

In addition to its role in enzymology, 4-Fluoro-3-hydroxymandelic acid has emerged as a valuable building block in the synthesis of fluorinated pharmaceuticals. Fluorination is a common strategy in drug design to enhance metabolic stability and bioavailability. A 2023 study published in Organic Letters demonstrated the efficient incorporation of this compound into the scaffold of a novel kinase inhibitor, showcasing its versatility in medicinal chemistry. The study reported improved pharmacokinetic properties of the resulting drug candidate, underscoring the importance of fluorinated intermediates in modern drug discovery.

Another area of active research involves the use of 4-Fluoro-3-hydroxymandelic acid as a biomarker for certain metabolic disorders. Preliminary studies have indicated that altered levels of this compound in biological fluids may correlate with disruptions in tyrosine metabolism. While this application is still in its early stages, it holds promise for the development of diagnostic tools for metabolic diseases. Researchers are currently optimizing analytical methods, such as liquid chromatography-mass spectrometry (LC-MS), to detect and quantify this compound in complex biological matrices.

Looking ahead, the potential of 4-Fluoro-3-hydroxymandelic acid extends to the field of chemical biology, where it may serve as a tool for studying protein-ligand interactions. Its unique structural features make it an attractive candidate for the design of activity-based probes (ABPs) that can selectively target enzymes involved in aromatic amino acid metabolism. Future research directions may also explore its utility in the development of radiopharmaceuticals, leveraging the fluorine atom for positron emission tomography (PET) imaging applications.

In conclusion, 4-Fluoro-3-hydroxymandelic acid (CAS: 1261759-62-9) represents a multifaceted compound with broad applications in chemical biology and medicinal chemistry. Its role as an enzymatic probe, synthetic intermediate, and potential biomarker underscores its importance in contemporary research. Continued exploration of its properties and applications is expected to yield further insights and innovations in the coming years.